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Compound of Interest

Compound Name: Undecenoyl chloride

Cat. No.: B1583328

An In-depth Technical Guide to Undecenoyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of undecenoyl chloride, a reactive
acyl chloride that serves as a versatile intermediate in organic synthesis. This document details
its chemical and physical properties, provides an experimental protocol for its synthesis, and
explores its applications in various fields, including the pharmaceutical and cosmetic industries.

Chemical and Physical Properties

Undecenoyl chloride, also known as 10-undecenoyl chloride, is an organic compound
characterized by a terminal double bond and a reactive acyl chloride group.[1] This
bifunctionality makes it a valuable building block for the synthesis of a wide range of molecules.

Below is a summary of its key properties:
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Property Value Reference
CAS Number 38460-95-6 [2][3][4]
Molecular Formula C11H19CIO [11[31[5]
Molecular Weight 202.72 g/mol [31[4]
Appearance Colorless to pale yellow liquid [1]

Odor Pungent [1]

Boiling Point 120-122 °C at 10 mmHg [6]

Density 0.944 g/mL at 25 °C [6]
Refractive Index n20/D 1.454 [6]
Solubility Soluble in organic solvents [1]

Synthesis of Undecenoyl Chloride

A common method for the preparation of undecenoyl chloride is the reaction of undecylenic
acid with thionyl chloride. This reaction proceeds with the evolution of sulfur dioxide and
hydrogen chloride gases.[7]

Experimental Protocol: Synthesis from Undecylenic Acid[7]
o Materials:

o Undecylenic acid

o Thionyl chloride (SOCI2), typically 1.5-2.0 equivalents
» Procedure:

o In a round-bottom flask equipped with a reflux condenser and a gas trap, add undecylenic
acid.

o Slowly add an excess of thionyl chloride to the flask.
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o Gently heat the reaction mixture under reflux. The reaction is complete when the evolution
of gas (HCI and SO2) ceases.

o Remove the excess thionyl chloride by distillation.
o The crude 10-undecenoyl chloride can be purified by vacuum distillation.

Caution: This reaction should be performed in a well-ventilated fume hood due to the release of
toxic gases.[7]
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Synthesis of 10-Undecenoyl Chloride from Undecylenic Acid.

Applications in Research and Development

Undecenoyl chloride is a key intermediate in the synthesis of various organic molecules due
to its dual functionality.

3.1. Synthesis of Esters and Amides

The acyl chloride group readily reacts with alcohols and amines to form esters and amides,
respectively. This reactivity is utilized in the synthesis of fragrances, flavorings, and surfactants.

[8][°]

3.2. Polymer Chemistry
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The terminal alkene group allows for its use as a monomer in polymerization reactions, leading
to the formation of polyesters and other polymers with tailored properties for applications in
coatings and adhesives.[8][9] It has been used in the synthesis and modification of
hyperbranched poly(glycidol) and in the preparation of cellulose w-carboxyalkanoates.[6]

3.3. Bioconjugation

In the field of drug development and diagnostics, undecenoyl chloride can be employed in
bioconjugation techniques.[8][9] Its reactivity allows for the attachment of biomolecules to
surfaces or other molecules, which can enhance the functionality of therapeutic and diagnostic
agents. For instance, it has been used in the synthesis of poly(ethylene glycol)-lipid
amphiphiles, which can act as drug carriers.[6]

3.4. Pharmaceutical and Cosmetic Intermediate

As a fatty acid chloride, it serves as a building block in the synthesis of various active
pharmaceutical ingredients and cosmetic components.[10] The undecylenoyl moiety is of
interest for its potential antifungal properties.

Safety and Handling

Undecenoyl chloride is a corrosive and reactive compound.[1] It is irritating to the skin, eyes,
and respiratory system.[1] Appropriate personal protective equipment, including gloves, safety
goggles, and a lab coat, should be worn when handling this chemical. All work should be
conducted in a well-ventilated fume hood. It reacts with water, releasing hydrochloric acid.[1]

This guide provides a foundational understanding of undecenoyl chloride for professionals in
research and development. Its versatile chemical nature makes it a valuable tool in the
synthesis of a wide array of functional molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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